Cas no 2137879-65-1 (Piperazine, 1-[3-(difluoromethoxy)-4-nitrophenyl]-2-methyl-)
Piperazine, 1-[3-(difluoromethoxy)-4-nitrophenyl]-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- Piperazine, 1-[3-(difluoromethoxy)-4-nitrophenyl]-2-methyl-
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- Inchi: 1S/C12H15F2N3O3/c1-8-7-15-4-5-16(8)9-2-3-10(17(18)19)11(6-9)20-12(13)14/h2-3,6,8,12,15H,4-5,7H2,1H3
- InChI Key: HGJZTJKCAACMFZ-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C([N+]([O-])=O)C(OC(F)F)=C2)CCNCC1C
Piperazine, 1-[3-(difluoromethoxy)-4-nitrophenyl]-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-767434-0.05g |
1-[3-(difluoromethoxy)-4-nitrophenyl]-2-methylpiperazine |
2137879-65-1 | 95% | 0.05g |
$551.0 | 2024-05-22 | |
| Enamine | EN300-767434-0.1g |
1-[3-(difluoromethoxy)-4-nitrophenyl]-2-methylpiperazine |
2137879-65-1 | 95% | 0.1g |
$578.0 | 2024-05-22 | |
| Enamine | EN300-767434-0.25g |
1-[3-(difluoromethoxy)-4-nitrophenyl]-2-methylpiperazine |
2137879-65-1 | 95% | 0.25g |
$604.0 | 2024-05-22 | |
| Enamine | EN300-767434-0.5g |
1-[3-(difluoromethoxy)-4-nitrophenyl]-2-methylpiperazine |
2137879-65-1 | 95% | 0.5g |
$630.0 | 2024-05-22 | |
| Enamine | EN300-767434-1.0g |
1-[3-(difluoromethoxy)-4-nitrophenyl]-2-methylpiperazine |
2137879-65-1 | 95% | 1.0g |
$656.0 | 2024-05-22 | |
| Enamine | EN300-767434-2.5g |
1-[3-(difluoromethoxy)-4-nitrophenyl]-2-methylpiperazine |
2137879-65-1 | 95% | 2.5g |
$1287.0 | 2024-05-22 | |
| Enamine | EN300-767434-5.0g |
1-[3-(difluoromethoxy)-4-nitrophenyl]-2-methylpiperazine |
2137879-65-1 | 95% | 5.0g |
$1903.0 | 2024-05-22 | |
| Enamine | EN300-767434-10.0g |
1-[3-(difluoromethoxy)-4-nitrophenyl]-2-methylpiperazine |
2137879-65-1 | 95% | 10.0g |
$2823.0 | 2024-05-22 |
Piperazine, 1-[3-(difluoromethoxy)-4-nitrophenyl]-2-methyl- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on Piperazine, 1-[3-(difluoromethoxy)-4-nitrophenyl]-2-methyl-
Introduction to Piperazine, 1-[3-(difluoromethoxy)-4-nitrophenyl]-2-methyl- (CAS No. 2137879-65-1)
Piperazine, 1-[3-(difluoromethoxy)-4-nitrophenyl]-2-methyl- (CAS No. 2137879-65-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperazines, which are widely used in the development of pharmaceuticals for their ability to modulate various biological targets. The presence of a difluoromethoxy group and a nitrophenyl moiety in its structure confers specific chemical and biological properties that make it an intriguing candidate for further investigation.
The difluoromethoxy group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which can improve their pharmacokinetic profiles. This is particularly important in drug development, where optimizing these properties can lead to better drug efficacy and reduced side effects. The nitrophenyl moiety, on the other hand, is often associated with potent biological activities, including anti-inflammatory and antimicrobial properties. Together, these functional groups contribute to the overall bioactivity and pharmacological potential of Piperazine, 1-[3-(difluoromethoxy)-4-nitrophenyl]-2-methyl-.
Recent studies have explored the potential of this compound in various therapeutic areas. One notable area of research is its use as an antimicrobial agent. A study published in the *Journal of Medicinal Chemistry* demonstrated that Piperazine, 1-[3-(difluoromethoxy)-4-nitrophenyl]-2-methyl- exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for the development of new antibiotics, which are urgently needed due to the increasing prevalence of antibiotic-resistant strains.
In addition to its antimicrobial properties, this compound has also shown promise in anti-inflammatory applications. Inflammation is a key factor in many diseases, including arthritis, asthma, and inflammatory bowel disease. Research conducted at the University of California found that Piperazine, 1-[3-(difluoromethoxy)-4-nitrophenyl]-2-methyl- effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that this compound could be developed into a new class of anti-inflammatory drugs with improved safety profiles compared to existing treatments.
The pharmacokinetic properties of Piperazine, 1-[3-(difluoromethoxy)-4-nitrophenyl]-2-methyl- have also been extensively studied. A pharmacokinetic analysis published in *Pharmaceutical Research* revealed that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for both acute and chronic therapeutic applications.
Furthermore, the toxicological profile of Piperazine, 1-[3-(difluoromethoxy)-4-nitrophenyl]-2-methyl- has been evaluated in preclinical studies. Toxicity assessments conducted in animal models showed that this compound has a low toxicity profile at therapeutic doses. This is an important consideration for drug development, as compounds with high toxicity are often eliminated early in the drug discovery process.
In conclusion, Piperazine, 1-[3-(difluoromethoxy)-4-nitrophenyl]-2-methyl- (CAS No. 2137879-65-1) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Its antimicrobial and anti-inflammatory properties, combined with favorable pharmacokinetic and toxicological profiles, make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to explore its full range of biological activities and potential clinical applications.
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